Cas no 19419-09-1 (3-Bromocinnolin-4-ol)

3-Bromocinnolin-4-ol is a brominated cinnoline derivative characterized by the presence of a hydroxyl group at the 4-position and a bromine substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive bromine and hydroxyl groups enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural features are advantageous for applications in medicinal chemistry, where it can be utilized to explore structure-activity relationships or as a precursor for targeted molecular modifications.

3-Bromocinnolin-4-ol structure

Product Name:3-Bromocinnolin-4-ol

CAS No:19419-09-1

MF:C₈H₅BrN₂O

MW:225.042100667953

MDL:MFCD20921550

CID:1028476

PubChem ID:12647466

Update Time:2025-11-01

3-Bromocinnolin-4-ol Chemical and Physical Properties

Names and Identifiers

- 3-bromo-4-Cinnolinol
- 3-bromo-1H-cinnolin-4-one
- 3-Bromocinnolin-4-ol
- 3-BroMo-4-hydroxycinnoline
- 3-Bromocinnolin-4(1H)-one
- 3-bromo-cinnolin-4-ol
- 4(1H)-Cinnolinone, 3-bromo-
- TZRVSTXNTMEAGB-UHFFFAOYSA-N
- 3-bromo-1,4-dihydrocinnolin-4-one
- RP27555
- NE20794
- AK137688
- AB0097390
- ST2401848
- Z1695922867
- SCHEMBL928001
- AT18183
- AKOS022172485
- MFCD20921550
- AKOS022172534
- CS-0356250
- AMY16166
- 19419-09-1
- 335242-55-2
- A923904
- DS-5874
- EN300-108397
- CS-0041953
- MDL： MFCD20921550
- Inchi： 1S/C8H5BrN2O/c9-8-7(12)5-3-1-2-4-6(5)10-11-8/h1-4H,(H,10,12)
- InChI Key： TZRVSTXNTMEAGB-UHFFFAOYSA-N
- SMILES： BrC1C(C2C=CC=CC=2NN=1)=O

Computed Properties

Exact Mass: 223.95855
Monoisotopic Mass: 223.95853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.5
XLogP3: 2.4

Experimental Properties

Boiling Point: 358.0±45.0°C at 760 mmHg
PSA: 41.46

3-Bromocinnolin-4-ol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

3-Bromocinnolin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM122539-1g	3-bromocinnolin-4-ol	19419-09-1	95%	1g	$262	2021-08-05
Chemenu	CM122539-5g	3-bromocinnolin-4-ol	19419-09-1	95%	5g	$823	2021-08-05
Alichem	A449042544-5g	3-Bromocinnolin-4-ol	19419-09-1	95%	5g	$871.20	2023-09-02
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB27168-0.1g	3-Bromocinnolin-4-ol	19419-09-1	97%	0.1g	¥229	2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB27168-0.25g	3-Bromocinnolin-4-ol	19419-09-1	97%	0.25g	¥382	2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB27168-1g	3-Bromocinnolin-4-ol	19419-09-1	97%	1g	¥764	2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB27168-5g	3-Bromocinnolin-4-ol	19419-09-1	97%	5g	¥2678	2023-09-15
Apollo Scientific	OR940970-250mg	3-Bromocinnolin-4-ol	19419-09-1	>97%	250mg	£82.00	2025-02-21
Apollo Scientific	OR940970-1g	3-Bromocinnolin-4-ol	19419-09-1	>97%	1g	£204.00	2025-02-21
Chemenu	CM122539-1g	3-bromocinnolin-4-ol	19419-09-1	95%+	1g	$***	2023-03-30